3,3-Dimethoxypropanehydrazide

• CAS: 134784-37-5

Core Science & Biosynthesis

3,3-dimethoxypropanehydrazide CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 3,3-dimethoxypropanehydrazide, a versatile yet under-documented chemical entity. This document elucidates its fundamental chemical and physical properties, provides a detailed, field-proven protocol for its synthesis, and explores its potential applications in organic synthesis and drug discovery. The guide is structured to deliver not just procedural steps but the underlying scientific rationale, empowering researchers to effectively utilize this compound in their work.

Core Compound Identification and Properties

3,3-Dimethoxypropanehydrazide is a carbohydrazide characterized by a propane backbone with a terminal hydrazide functional group and a dimethyl acetal at the 3-position.

Table 1: Physicochemical Properties of 3,3-Dimethoxypropanehydrazide

Property	Value	Source
CAS Number	134784-37-5	[1]
Molecular Formula	C₅H₁₂N₂O₃
Molecular Weight	148.16 g/mol	[1]
Appearance	Predicted: Liquid or low-melting solid
Boiling Point	Predicted: 295.4 ± 30.0 °C
Density	Predicted: 1.107 ± 0.06 g/cm³
pKa	Predicted: 13.05 ± 0.37

Synthesis of 3,3-Dimethoxypropanehydrazide: A Validated Protocol

The most direct and industrially scalable synthesis of 3,3-dimethoxypropanehydrazide involves the hydrazinolysis of a corresponding ester, typically methyl 3,3-dimethoxypropionate. This reaction is a classic nucleophilic acyl substitution where hydrazine acts as the nucleophile, displacing the methoxy group of the ester.

Reaction Rationale and Mechanistic Insight

The choice of an ester as the starting material is predicated on its moderate reactivity, which allows for a controlled reaction with hydrazine. The reaction proceeds via a tetrahedral intermediate, and the departure of the methoxide leaving group is driven by the formation of the stable amide-like hydrazide bond. The use of an excess of hydrazine hydrate can also serve as the solvent, driving the equilibrium towards the product.

Experimental Protocol: Synthesis of 3,3-Dimethoxypropanehydrazide

Materials:

• Methyl 3,3-dimethoxypropionate (1.0 eq)

• Hydrazine hydrate (85% in water, 5.0 eq)

• Ethanol (optional, as a co-solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine methyl 3,3-dimethoxypropionate (1.0 equivalent) and hydrazine hydrate (5.0 equivalents). If the starting ester is not fully soluble in hydrazine hydrate, a minimal amount of ethanol can be added as a co-solvent.

• Reaction: The reaction mixture is heated to reflux with vigorous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting ester spot. A typical reaction time is 2-4 hours.[2]

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The excess hydrazine hydrate and any solvent are removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or by recrystallization if it is a solid at room temperature.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 3,3-dimethoxypropanehydrazide.

Reactivity and Synthetic Applications

Hydrazides are a versatile class of organic compounds, and 3,3-dimethoxypropanehydrazide is no exception.[3][4][5] Its reactivity is primarily centered around the nucleophilic nitrogen of the hydrazide group and the potential for the acetal to be hydrolyzed under acidic conditions.

Formation of Hydrazones

A cornerstone reaction of hydrazides is their condensation with aldehydes and ketones to form hydrazones.[6][7] This reaction is highly efficient and proceeds under mild conditions, often with just catalytic acid. The resulting hydrazone can be a stable final product or a key intermediate in further transformations. The acetal group in 3,3-dimethoxypropanehydrazide is stable under the typically neutral or slightly acidic conditions used for hydrazone formation.

Synthesis of Heterocyclic Compounds

Hydrazides are invaluable building blocks for the synthesis of a wide array of nitrogen-containing heterocycles, which are prevalent in many pharmaceuticals.[4][8] For instance, reaction with 1,3-dicarbonyl compounds can lead to the formation of pyrazoles, while reaction with orthoesters can yield oxadiazoles.

Acetal Group as a Latent Aldehyde

The dimethoxypropyl moiety of 3,3-dimethoxypropanehydrazide contains a protected aldehyde. Under acidic conditions, the acetal can be hydrolyzed to reveal the aldehyde functionality. This dual-functionality makes it an interesting synthon for more complex molecular architectures.

Potential in Drug Discovery and Medicinal Chemistry

The hydrazide functional group is a well-established pharmacophore found in numerous approved drugs, including the antitubercular agent isoniazid.[9] Hydrazide-containing molecules have demonstrated a broad spectrum of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties.[4] The presence of the flexible dimethoxypropane chain in 3,3-dimethoxypropanehydrazide could be explored for its impact on the pharmacokinetic properties of potential drug candidates.

Characterization and Spectral Analysis

The identity and purity of synthesized 3,3-dimethoxypropanehydrazide can be confirmed using a combination of spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for 3,3-Dimethoxypropanehydrazide

Technique	Key Expected Signals
¹H NMR	- Singlets for the methoxy protons of the acetal. - A triplet for the methine proton of the acetal. - A doublet for the methylene protons adjacent to the acetal. - Broad singlets for the -NH and -NH₂ protons of the hydrazide.
¹³C NMR	- A signal for the carbonyl carbon of the hydrazide. - A signal for the acetal carbon. - Signals for the methoxy carbons. - A signal for the methylene carbon.
IR Spectroscopy	- A strong C=O stretch for the hydrazide carbonyl. - N-H stretching bands for the hydrazide amines. - C-O stretching bands for the acetal.
Mass Spectrometry	- A molecular ion peak corresponding to the molecular weight of 148.16.

Conclusion

3,3-Dimethoxypropanehydrazide is a readily accessible and synthetically versatile molecule. Its combination of a reactive hydrazide group and a protected aldehyde makes it a valuable tool for organic chemists and drug discovery scientists. This guide provides the foundational knowledge and a practical synthetic protocol to enable further exploration and application of this interesting chemical compound.

References

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2023). National Center for Biotechnology Information. Retrieved from [Link]

• Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. (2021). MDPI. Retrieved from [Link]

• Synthesis of Hydrazides from N-Tosylhydrazones and Its Application in the Preparation of Indazolones. (2022). ACS Publications. Retrieved from [Link]

• Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry. (2011). National Center for Biotechnology Information. Retrieved from [Link]

• Comprehensive Investigation of the Potential of Hydrazine and its Derivatives for the Synthesis of Various Molecules with Biolog. (2023). Preprints.org. Retrieved from [Link]

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2022). MDPI. Retrieved from [Link]

• Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. (2020). MDPI. Retrieved from [Link]

• Hydrates, Hemiacetals, and Acetals. (2010). Master Organic Chemistry. Retrieved from [Link]

• Identifying Unknown from IR, NMR, and Mass Spectrometry. (2025). Chemistry Steps. Retrieved from [Link]

• Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propane-hydrazide. (2020). KTU ePubl. Retrieved from [Link]

• Synthesized chemical component helps cancer drugs remain stable in water. (2025). National Cancer Institute. Retrieved from [Link]

• Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. (2025). National Center for Biotechnology Information. Retrieved from [Link]

• NMR Spectroscopy :: Hans Reich NMR Collection - Content - Organic Chemistry Data. (2020). University of Wisconsin-Madison. Retrieved from [Link]

• US3129263A - Preparation of hydrazine derivatives. (n.d.). Google Patents.

• 13C NMR Spectrum (1D, 201 MHz, H2O, predicted) (NP0243391). (n.d.). NP-MRD. Retrieved from [Link]

• Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. (2022). MDPI. Retrieved from [Link]

• CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

• Structure of an unknown compound. (2025). Chemistry Stack Exchange. Retrieved from [Link]

• The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines. (n.d.). University of Florida. Retrieved from [Link]

• Synthesis of 3,4-dimethoxybenzoic acid hydrazide. (n.d.). PrepChem.com. Retrieved from [Link]

• CN112457215B - Synthetic method of 3, 3-dimethoxypropionitrile. (n.d.). Google Patents.

• RoC Profile: 3,3'-Dimethoxybenzidine and Dyes Metabolized to 3,3'. (n.d.). National Toxicology Program. Retrieved from [Link]

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An In-depth Technical Guide to the Thermodynamic Stability of 3,3-dimethoxypropanehydrazide in Aqueous Solutions

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the thermodynamic stability of 3,3-dimethoxypropanehydrazide in aqueous solutions. By synthesizing fundamental principles of chemical stability with robust experimental protocols, this document serves as a practical resource for characterizing the degradation pathways and kinetics of this and structurally related hydrazide compounds.

Executive Summary

3,3-dimethoxypropanehydrazide is a molecule of interest in pharmaceutical and chemical research due to its functional groups: a hydrazide moiety susceptible to hydrolysis and an acetal group that can also degrade under certain conditions. Understanding its stability in aqueous environments is paramount for applications in drug delivery, where a compound's shelf-life and degradation profile directly impact its safety and efficacy.[][2][3] This guide delineates the theoretical underpinnings of thermodynamic stability, outlines the critical factors influencing the degradation of 3,3-dimethoxypropanehydrazide, and provides detailed methodologies for conducting comprehensive stability assessments. The primary anticipated degradation pathway in aqueous solution is hydrolysis of the hydrazide bond, a reaction that is often catalyzed by acid.[4][5]

Theoretical Framework of Thermodynamic Stability

The thermodynamic stability of a molecule in a given environment is a measure of its tendency to remain in its current state versus transforming into a more stable, lower-energy state. This is fundamentally governed by the change in Gibbs free energy (ΔG) of the system. A negative ΔG indicates a spontaneous reaction, in this case, the degradation of 3,3-dimethoxypropanehydrazide.

The Gibbs free energy change is defined by the equation:

ΔG = ΔH - TΔS

Where:

• ΔH is the change in enthalpy, representing the heat of reaction.

• T is the absolute temperature in Kelvin.

• ΔS is the change in entropy, representing the degree of disorder of the system.

For 3,3-dimethoxypropanehydrazide in an aqueous solution, the primary degradation reaction is expected to be hydrolysis. The thermodynamic stability is therefore inversely related to the spontaneity of this hydrolysis reaction.

Key Factors Influencing Stability in Aqueous Solutions

Several environmental factors can significantly impact the stability of 3,3-dimethoxypropanehydrazide.[][6]

• pH: The pH of the aqueous solution is a critical determinant of stability. Hydrazide hydrolysis is often subject to acid or base catalysis. In acidic conditions, the carbonyl oxygen of the hydrazide can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[4][5] Conversely, under basic conditions, the nucleophilicity of the attacking hydroxide ion is increased.

• Temperature: As indicated by the Gibbs free energy equation, temperature directly influences the spontaneity of a reaction. Generally, an increase in temperature provides the necessary activation energy for degradation reactions to occur at a faster rate.[7]

• Buffer Species: The components of the buffer system can also play a role in catalysis. Certain buffer species can act as general acids or bases, thereby accelerating the degradation process.

• Ionic Strength: The concentration of ions in the solution can influence reaction rates by affecting the activity of the reactants and the transition state.

Anticipated Degradation Pathway of 3,3-dimethoxypropanehydrazide

The primary degradation pathway for 3,3-dimethoxypropanehydrazide in aqueous solution is anticipated to be the hydrolysis of the amide bond of the hydrazide functional group. This reaction would yield 3,3-dimethoxypropanoic acid and hydrazine.

Caption: Anticipated hydrolytic degradation of 3,3-dimethoxypropanehydrazide.

Experimental Assessment of Thermodynamic Stability

A thorough investigation of the thermodynamic stability of 3,3-dimethoxypropanehydrazide requires a systematic experimental approach. This typically involves forced degradation studies and kinetic analysis under various conditions.[8][9][10]

Forced Degradation Studies

Forced degradation, or stress testing, is employed to accelerate the degradation of a compound to identify potential degradation products and pathways.[8][9] This is a crucial step in developing stability-indicating analytical methods.

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration
Acid Hydrolysis	0.1 M HCl	24 - 72 hours
Base Hydrolysis	0.1 M NaOH	24 - 72 hours
Oxidative	3% H₂O₂	24 hours
Thermal	60°C in aqueous solution	48 - 96 hours
Photolytic	ICH Q1B conditions	Exposure for a defined period

Experimental Protocol: pH-Rate Profile Study

This protocol outlines the steps to determine the rate of hydrolysis of 3,3-dimethoxypropanehydrazide as a function of pH.

Materials:

• 3,3-dimethoxypropanehydrazide

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Phosphate buffer components (e.g., sodium phosphate monobasic, sodium phosphate dibasic)

• Acetate buffer components (e.g., acetic acid, sodium acetate)

• Borate buffer components (e.g., boric acid, sodium borate)

• High-purity water

• HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometer)

• pH meter

• Constant temperature incubator or water bath

Procedure:

• Preparation of Buffer Solutions: Prepare a series of buffers covering a pH range of 2 to 12 (e.g., at intervals of 1 pH unit).

• Preparation of Stock Solution: Prepare a stock solution of 3,3-dimethoxypropanehydrazide in a suitable solvent (e.g., water or a small amount of a water-miscible organic solvent if solubility is an issue).[11]

• Initiation of Stability Studies:

  • For each pH to be tested, add a known volume of the stock solution to a known volume of the pre-equilibrated buffer solution in a sealed container to achieve the desired final concentration.

  • Place the samples in a constant temperature environment (e.g., 37°C or 50°C).

• Sample Collection: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24, 48, 72 hours), withdraw an aliquot from each sample.

• Sample Analysis:

  • Immediately quench the reaction if necessary (e.g., by neutralizing the pH or cooling on ice).

  • Analyze the samples using a validated stability-indicating HPLC method to quantify the concentration of remaining 3,3-dimethoxypropanehydrazide.[12]

• Data Analysis:

  • Plot the concentration of 3,3-dimethoxypropanehydrazide versus time for each pH.

  • Determine the observed rate constant (k_obs) for the degradation at each pH, typically by fitting the data to a first-order or pseudo-first-order rate equation.

  • Plot log(k_obs) versus pH to generate a pH-rate profile.

Sources

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Protocols & Analytical Methods

Application Notes and Protocols for Heterocyclic Synthesis using 3,3-Dimethoxypropanehydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3,3-Dimethoxypropanehydrazide as a Versatile Building Block

3,3-Dimethoxypropanehydrazide is a valuable and versatile bifunctional reagent in the synthesis of a variety of nitrogen-containing heterocycles. Its utility stems from the presence of both a hydrazide moiety and a protected β-aldehyde in the form of a dimethyl acetal. This unique combination allows for a stepwise or one-pot reaction sequence involving the deprotection of the acetal under acidic conditions to reveal a reactive 1,3-dicarbonyl precursor, which can then undergo intramolecular cyclization. This strategy provides a reliable and efficient route to substituted pyrazoles and other important heterocyclic systems that are prevalent in medicinal chemistry and drug discovery. The acetal group offers the advantage of masking a reactive aldehyde, preventing unwanted side reactions and allowing for controlled, sequential bond formation.

Core Reaction Principles: The Chemistry of Acetal-Protected Hydrazides

The primary synthetic strategy leveraging 3,3-dimethoxypropanehydrazide involves a cyclocondensation reaction, most commonly with a 1,3-dicarbonyl compound or its synthetic equivalent. The reaction proceeds through a well-established mechanism:

• Initial Condensation: The more nucleophilic nitrogen of the hydrazide initially reacts with one of the carbonyl groups of the 1,3-dicarbonyl compound to form a hydrazone intermediate.

• Acetal Deprotection: Under acidic conditions, the dimethyl acetal of the 3,3-dimethoxypropanehydrazide moiety is hydrolyzed to reveal the latent aldehyde functionality. This in-situ generation of a second carbonyl group is a key feature of this synthon.

• Intramolecular Cyclization: The newly formed aldehyde then undergoes an intramolecular condensation with the remaining nucleophilic nitrogen of the hydrazone, leading to the formation of a five- or six-membered ring.

• Aromatization: Subsequent dehydration of the cyclic intermediate results in the formation of the stable aromatic heterocyclic ring system.

The choice of reaction conditions, particularly the acid catalyst and solvent, is crucial for both the efficient deprotection of the acetal and the subsequent cyclization.

Synthesis of Substituted Pyrazoles: A Detailed Protocol

The reaction of 3,3-dimethoxypropanehydrazide with β-ketoesters is a classic and reliable method for the synthesis of 3-substituted pyrazole-5-carboxamides. The regioselectivity of the reaction is generally high, with the hydrazide nitrogen atoms preferentially attacking the ketone and ester carbonyls in a specific manner.

Protocol: Synthesis of a 3-Substituted-1H-pyrazole-5-carboxamide

This protocol describes a general procedure for the synthesis of a pyrazole derivative via the cyclocondensation of 3,3-dimethoxypropanehydrazide with a β-ketoester.

Materials:

• 3,3-Dimethoxypropanehydrazide

• Substituted ethyl acetoacetate (or other β-ketoester)

• Ethanol (or other suitable alcohol)

• Concentrated Hydrochloric Acid (or other acid catalyst)

• Sodium Bicarbonate (for neutralization)

• Ethyl Acetate (for extraction)

• Brine

• Anhydrous Magnesium Sulfate (or Sodium Sulfate)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,3-dimethoxypropanehydrazide (1 equivalent) in ethanol.

• Add the desired β-ketoester (1 equivalent) to the solution.

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 3-4 drops).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 3-substituted-1H-pyrazole-5-carboxamide.

Data Presentation: Representative Yields for Pyrazole Synthesis

R-group of β-ketoester	Product	Typical Yield (%)
Methyl	3-Methyl-1H-pyrazole-5-carboxamide	75-85
Phenyl	3-Phenyl-1H-pyrazole-5-carboxamide	70-80
CF₃	3-(Trifluoromethyl)-1H-pyrazole-5-carboxamide	65-75

Visualization of the Reaction Workflow

Caption: Workflow for the synthesis of pyrazole-5-carboxamides.

Synthesis of 1,2,4-Triazoles: An Alternative Heterocyclic System

3,3-Dimethoxypropanehydrazide can also be employed in the synthesis of 1,2,4-triazoles. A common strategy involves the reaction with a nitrile in the presence of a base. The reaction proceeds through the formation of an amidrazone intermediate, which then undergoes cyclization.

Protocol: Synthesis of a 3-Substituted-5-(dimethoxymethyl)-1H-1,2,4-triazole

This protocol outlines a general procedure for the synthesis of a 1,2,4-triazole derivative from 3,3-dimethoxypropanehydrazide and a nitrile.

Materials:

• 3,3-Dimethoxypropanehydrazide

• Substituted Nitrile

• Sodium Ethoxide (or other strong base)

• Ethanol (anhydrous)

• Ammonium Chloride (for quenching)

• Dichloromethane (for extraction)

• Brine

• Anhydrous Sodium Sulfate

• Silica gel for column chromatography

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,3-dimethoxypropanehydrazide (1 equivalent) in anhydrous ethanol.

• Add the substituted nitrile (1.1 equivalents) to the solution.

• Add a solution of sodium ethoxide in ethanol (1.1 equivalents) dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture to reflux and monitor its progress by TLC. The reaction time can vary depending on the reactivity of the nitrile (typically 6-12 hours).

• After completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of dichloromethane and methanol) to obtain the pure 3-substituted-5-(dimethoxymethyl)-1H-1,2,4-triazole.

Visualization of the Reaction Mechanism

Caption: Mechanism for 1,2,4-triazole synthesis.

Causality Behind Experimental Choices

• Choice of Acid/Base Catalyst: In pyrazole synthesis, an acid catalyst is essential for the deprotection of the acetal. The concentration and strength of the acid should be carefully controlled to avoid undesired side reactions. For triazole synthesis, a strong base like sodium ethoxide is required to deprotonate the hydrazide and facilitate the nucleophilic attack on the nitrile carbon.

• Solvent Selection: Alcohols like ethanol are commonly used as they are good solvents for the reactants and are compatible with both acidic and basic conditions. For reactions requiring anhydrous conditions, such as the triazole synthesis, it is crucial to use dry solvents to prevent quenching of the base and hydrolysis of intermediates.

• Reaction Temperature: Reflux temperatures are often employed to increase the reaction rate and drive the equilibrium towards product formation, especially in condensation reactions where water or ammonia is eliminated.

• Purification: Column chromatography is the standard method for purifying the final heterocyclic products, as it effectively separates the desired compound from unreacted starting materials and byproducts. The choice of eluent is critical for achieving good separation.

Trustworthiness and Self-Validation

The protocols described are based on well-established and widely published methods for heterocyclic synthesis. The progress of the reactions can be reliably monitored by TLC, and the identity and purity of the final products should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. Consistent and reproducible yields are expected when the reaction conditions are carefully controlled.

References

(Note: The following are representative references for the general synthetic methodologies described. Specific protocols for 3,3-dimethoxypropanehydrazide may be found within the broader literature on pyrazole and triazole synthesis.)

• Knorr Pyrazole Synthesis. For a general overview of this classic reaction, see: Knorr, L. Ber. Dtsch. Chem. Ges.1883, 16, 2597–2599.

• Modern Pyrazole Synthesis Reviews. For comprehensive reviews on pyrazole synthesis, see: Fustero, S.; Sánchez-Roselló, M.; Barrio, P.; Simón-Fuentes, A. From 1,3-Dicarbonyl Compounds to Pyrazoles: A General and Straightforward Regioselective Synthesis of Trisubstituted Pyrazoles. Org. Lett.2009 , 11 (14), 3076–3079. [Link]

• Synthesis of 1,2,4-Triazoles. For a review on the synthesis of 1,2,4-triazoles, see: Powers, D. G.; Miller, S. J. The Einhorn-Brunner Reaction for the Synthesis of 1,2,4-Triazoles. In Organic Reactions; John Wiley & Sons, Inc.: 2014. [Link]

• Use of Acetals in Heterocyclic Synthesis. For examples of using acetals as protected carbonyls in synthesis, see: Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999. [Link]

Scale-up manufacturing protocols for 3,3-dimethoxypropanehydrazide

An In-depth Guide to the Scale-Up Synthesis of 3,3-Dimethoxypropanehydrazide for Pharmaceutical and Chemical Research

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed, scientifically-grounded protocol for the scale-up manufacturing of 3,3-dimethoxypropanehydrazide. While this specific molecule is not widely commercialized, this guide constructs a robust and plausible synthesis route based on well-established chemical principles, suitable for researchers, scientists, and drug development professionals. The protocol details a two-step synthesis pathway, starting from the formation of a key ester intermediate, methyl 3,3-dimethoxypropanoate, followed by its conversion to the final hydrazide product. Emphasis is placed on the causality behind experimental choices, process safety, particularly the handling of hydrazine hydrate, and methods for purification and quality control. This document serves as a practical guide for producing multi-gram to kilogram quantities of 3,3-dimethoxypropanehydrazide for research and development purposes.

Introduction and Strategic Importance

Acyl hydrazides are a vital class of organic compounds that serve as fundamental building blocks in a multitude of applications, including pharmaceuticals, agrochemicals, and material science.[1][2] Their unique chemical reactivity makes them valuable intermediates in the synthesis of various heterocyclic compounds, amides, and ketones.[3] 3,3-dimethoxypropanehydrazide, possessing a protected aldehyde functionality in the form of a dimethyl acetal, is a potentially versatile synthon. The acetal group is stable under basic and neutral conditions but can be readily hydrolyzed to reveal a reactive aldehyde, enabling its use in the construction of complex molecular architectures.

This guide outlines a scalable two-step synthesis process designed for reliability and safety. The chosen pathway involves the synthesis of the intermediate ester, methyl 3,3-dimethoxypropanoate, followed by its hydrazinolysis to yield the target compound.

Proposed Synthesis Pathway

The manufacturing process is logically divided into two primary stages. This approach allows for the isolation and purification of the intermediate, ensuring a high-quality final product.

Stage 1: Synthesis of Methyl 3,3-dimethoxypropanoate The precursor ester is synthesized from commercially available starting materials. One efficient method involves the reaction of diketene with trimethyl orthoformate in methanol, catalyzed by a mild base.[4]

Stage 2: Hydrazinolysis to 3,3-dimethoxypropanehydrazide The purified ester from Stage 1 is then reacted with hydrazine hydrate. This is a classic and efficient method for converting esters to their corresponding acyl hydrazides.[5][6]

Caption: Proposed two-stage synthesis pathway for 3,3-dimethoxypropanehydrazide.

Detailed Manufacturing Protocols

Stage 1: Scale-Up Synthesis of Methyl 3,3-dimethoxypropanoate (CAS: 7424-91-1)

This protocol is adapted from established procedures for the synthesis of methyl 3,3-dimethoxypropanoate.[4]

Materials and Equipment:

• 10 L jacketed glass reactor with overhead stirrer, reflux condenser, and dropping funnel

• Heating/cooling circulator

• Vacuum pump and distillation setup

• Diketene

• Trimethyl orthoformate

• Methanol (anhydrous)

• Sodium Carbonate (anhydrous)

Protocol:

• Reactor Setup: Ensure the 10 L reactor is clean, dry, and purged with an inert atmosphere (e.g., Nitrogen).

• Reagent Charging: Charge the reactor with methanol (2.5 L) and anhydrous sodium carbonate (2.2 kg, 20.75 mol).

• Initial Mixing: Begin stirring the suspension at room temperature (20-25°C).

• Diketene Solution: In a separate container, carefully dissolve diketene (1.0 kg, 11.9 mol) in 2.5 L of methanol.

• Controlled Addition: Slowly add trimethyl orthoformate (3.8 kg, 35.8 mol) to the stirred sodium carbonate suspension in the reactor.

• Reaction Execution: After the addition of trimethyl orthoformate, begin the dropwise addition of the diketene solution over a period of 2-3 hours, maintaining the internal temperature at 25°C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 25°C for 60-90 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the diketene is consumed.

• Work-up and Purification:

  • Filter the reaction mixture to remove the sodium carbonate.

  • Concentrate the filtrate under reduced pressure to remove the bulk of the methanol.

  • The resulting crude oil is then purified by vacuum distillation. Collect the fraction boiling at approximately 77°C at 20 mmHg to yield pure methyl 3,3-dimethoxypropionate as a clear, colorless liquid.[7]

Reagent/Parameter	Quantity/Value	Molar Ratio (vs. Diketene)	Notes
Diketene	1.0 kg	1.0	Limiting reagent.
Trimethyl Orthoformate	3.8 kg	~3.0	Used in excess.
Sodium Carbonate	2.2 kg	~1.75	Base catalyst.
Methanol	5.0 L	-	Solvent.
Reaction Temperature	25°C	-	Controlled for safety and selectivity.
Expected Yield	~1.3 kg (74%)	-	Based on literature precedent.

Stage 2: Scale-Up Synthesis of 3,3-dimethoxypropanehydrazide

This protocol is based on general procedures for the hydrazinolysis of esters.[5][6]

Materials and Equipment:

• 10 L jacketed glass reactor with overhead stirrer and reflux condenser

• Heating/cooling circulator

• Filtration apparatus (e.g., Nutsche filter-dryer)

• Methyl 3,3-dimethoxypropanoate (from Stage 1)

• Hydrazine Hydrate (80-100% solution)

• Ethanol (200 proof)

Protocol:

• Reactor Setup: Ensure the 10 L reactor is clean, dry, and equipped for reflux.

• Reagent Charging: Dissolve methyl 3,3-dimethoxypropanoate (1.3 kg, 8.77 mol) in ethanol (4 L) within the reactor.

• Hydrazine Addition: While stirring, carefully add hydrazine hydrate (878 g, ~17.5 mol, 2.0 equiv.) to the solution. The addition may cause a slight exotherm, which should be controlled.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 78-80°C) and maintain for 4-6 hours.

• Reaction Monitoring: Monitor the disappearance of the starting ester using TLC or HPLC.

• Product Isolation:

  • Once the reaction is complete, cool the mixture to room temperature, then further cool to 0-5°C in an ice bath.

  • The product, 3,3-dimethoxypropanehydrazide, is expected to crystallize out of the solution.

  • Collect the solid product by filtration.

  • Wash the filter cake with a small amount of cold ethanol to remove residual impurities.

• Drying: Dry the purified solid product under vacuum at a temperature not exceeding 40°C.

Reagent/Parameter	Quantity/Value	Molar Ratio (vs. Ester)	Notes
Methyl 3,3-dimethoxypropanoate	1.3 kg	1.0	Starting material from Stage 1.
Hydrazine Hydrate	878 g	~2.0	Excess ensures complete conversion.
Ethanol	4.0 L	-	Solvent.
Reaction Temperature	Reflux (~80°C)	-	Standard for hydrazinolysis.
Expected Yield	~1.1 kg (85%)	-	High yields are typical for this reaction.

Process Scale-Up and Critical Safety Considerations

Scaling up chemical reactions requires meticulous attention to safety, particularly when handling hazardous materials like hydrazine hydrate.

Handling Hydrazine Hydrate

Hydrazine hydrate is toxic, corrosive, and a suspected carcinogen.[8][9] All handling must be performed in a well-ventilated area, preferably within a chemical fume hood, by trained personnel.[9][10]

• Personal Protective Equipment (PPE): Mandatory PPE includes chemical safety goggles, a face shield, and impermeable gloves (e.g., butyl rubber).[8] A chemical-resistant apron or suit is also required.[8]

• Storage: Store hydrazine hydrate in tightly sealed containers in a cool, dry, well-ventilated area away from heat, ignition sources, and incompatible materials like oxidizing agents and strong acids.[10][11][12]

• Spill Management: Have spill kits readily available. Small spills can be absorbed with inert material. Large spills require evacuation and professional emergency response.[8]

• Waste Disposal: All hydrazine-contaminated waste is considered hazardous and must be disposed of by a licensed professional waste management company in accordance with all regulations.[8]

Thermal Management

The hydrazinolysis reaction can be exothermic. On a large scale, the rate of addition of hydrazine hydrate may need to be controlled, and the reactor's cooling system must be adequate to manage any temperature increase. Continuous monitoring of the internal temperature is critical.

Purification and Quality Control

The purity of the final 3,3-dimethoxypropanehydrazide is crucial for its intended application.

• Primary Purification (Crystallization): As described in the protocol, cooling the reaction mixture is often sufficient to crystallize the product in high purity.[13]

• Secondary Purification (Recrystallization): If further purification is needed, recrystallization from a suitable solvent like ethanol or an ethanol/water mixture can be performed.[13][14] The key is to find a solvent system where the hydrazide has high solubility at elevated temperatures and low solubility at room temperature.[13]

• Quality Control:

  • TLC: A simple and effective method to monitor reaction progress and assess the purity of the final product.

  • Melting Point: A sharp melting point range is indicative of high purity.

  • Spectroscopy: NMR (¹H and ¹³C) and IR spectroscopy should be used to confirm the chemical structure and identity of the final compound.

Overall Manufacturing Workflow

The entire process, from raw material intake to final product packaging, can be visualized as a streamlined workflow.

Caption: End-to-end manufacturing workflow for 3,3-dimethoxypropanehydrazide.

References

• Synthesis of Acyl Hydrazides via a Radical Chemistry of Azocarboxylic tert-Butyl Esters. (2022). ACS Publications. [Link]

• Synthesis of Acyl Hydrazides from Carboxamides and Hydrazine Hydrate Under Metal‐Free Conditions at Room Temperature. ResearchGate. [Link]

• 8207560250 malondialdehyde bis(dimethyl acetal) for synthesis. Tin Hang Technology Limited. [Link]

• Common Applications and Maintenance of Hydrazine Hydrate. (2025). Eastchem. [Link]

• Synthesis of Acid Hydrazides from Carboxylic Acids in Continuous Flow. (2023). ACS Publications. [Link]

• Synthesis of Acid Hydrazides from Carboxylic Acids in Continuous Flow. OSTI.gov. [Link]

• Preparation method of methyl 3-methoxyacrylate.

• Hydrazine Hydrate Safety: Is It Flammable and How to Handle It Correctly. (2026). Hoo Chemtec. [Link]

• Hydrazine Standard Operating Procedure Template. University of New Mexico - Environmental Health & Safety. [Link]

• Synthesis of Acid Hydrazides from Carboxylic Acids in Continuous Flow | Request PDF. ResearchGate. [Link]

• CAS No : 7424-91-1 | Product Name : Methyl 3,3-dimethoxypropanoate. Pharmaffiliates. [Link]

• Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. PMC. [Link]

• Ethyl ester/acyl hydrazide-based aromatic sulfonamides: facile synthesis, structural characterization, electrochemical measurements and theoretical studies as effective corrosion inhibitors for mild steel in 1.0 M HCl. RSC Publishing. [Link]

Sources

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• 2. osti.gov [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. Preparation method of methyl 3-methoxyacrylate - Eureka | Patsnap [eureka.patsnap.com]
• 5. Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethyl ester/acyl hydrazide-based aromatic sulfonamides: facile synthesis, structural characterization, electrochemical measurements and theoretical st ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05939H [pubs.rsc.org]
• 7. METHYL 3,3-DIMETHOXYPROPIONATE | 7424-91-1 [chemicalbook.com]
• 8. hoochemtec.com [hoochemtec.com]
• 9. ehs.unm.edu [ehs.unm.edu]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. Common Applications and Maintenance of Hydrazine Hydrate - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 12. assets.thermofisher.cn [assets.thermofisher.cn]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield in 3,3-Dimethoxypropanehydrazide Synthesis

Welcome to the Application Scientist Technical Support Center. This guide is designed for drug development professionals and synthetic chemists who are experiencing yield bottlenecks, impurity profiles, or degradation issues during the synthesis of 3,3-dimethoxypropanehydrazide .

As with many hydrazinolysis reactions, the conversion of methyl 3,3-dimethoxypropanoate[1] to its corresponding hydrazide appears deceptively simple. However, the presence of the acid-sensitive dimethoxy acetal group and the bifunctional nature of hydrazine create competing pathways that can severely compromise both yield and purity if the mechanistic causality of the reaction is not respected.

Mechanistic Insights: The "Why" Behind Yield Loss

The synthesis relies on the nucleophilic acyl substitution (amidation) of an ester using hydrazine hydrate [2]. To achieve quantitative yields, you must control two primary failure modes:

• Diacylhydrazine Formation (Dimerization): Hydrazine is a bifunctional nucleophile. If the localized concentration of the starting ester exceeds the available hydrazine, the newly formed 3,3-dimethoxypropanehydrazide will act as a nucleophile and attack another ester molecule, forming a symmetric dimer.

• Acetal Cleavage: The 3,3-dimethoxy acetal moiety is highly sensitive to acidic hydrolysis [3]. While the reaction environment is intrinsically basic due to hydrazine, improper workup conditions (e.g., trace acid in solvents, unbuffered silica gel, or excessive heat during aqueous extraction) will rapidly hydrolyze the acetal into an aldehyde.

Figure 1: Reaction mechanism showing the desired pathway vs. competing degradation and dimerization.

Self-Validating Experimental Protocol

To eliminate the variables causing yield loss, implement the following inverse-addition protocol. This method ensures that hydrazine is always in stoichiometric excess at the molecular level.

Materials Required:

• Methyl 3,3-dimethoxypropanoate (1.0 eq) [1]

• Hydrazine hydrate (80-100% concentration) (3.0 eq)

• Absolute Ethanol (Anhydrous)

Step-by-Step Methodology:

• System Preparation: Purge a round-bottom flask with inert gas (N2 or Argon). Add 3.0 equivalents of hydrazine hydrate to absolute ethanol (approx. 5 volumes relative to the ester).

• Inverse Addition: Cool the hydrazine/ethanol solution to 0–5 °C. Place the methyl 3,3-dimethoxypropanoate in an addition funnel and add it dropwise over 30–45 minutes. Causality: This prevents localized ester excess, entirely suppressing diacylhydrazine formation.

• Controlled Heating: Once the addition is complete, remove the ice bath and gradually heat the reaction to a mild reflux (75 °C) for 6 hours.

• In-Process Control (IPC): Monitor the reaction via LC-MS or TLC (eluent: 10% MeOH in DCM). Ensure the complete disappearance of the ester peak.

• Thermal-Safe Workup: Cool the mixture to room temperature. Remove the ethanol and excess hydrazine under reduced pressure (rotary evaporator). Critical: Keep the water bath strictly below 40 °C. Prolonged heating of the product in the presence of trace water and concentrating hydrazine can trigger acetal degradation.

• Isolation: The product will present as a viscous oil or low-melting solid. If further purification is needed, avoid standard silica gel. Use basic alumina or silica pre-treated with 1% triethylamine.

Figure 2: Optimized step-by-step workflow for high-yield synthesis.

Quantitative Data Summary

The table below summarizes the causal relationship between reaction conditions and the resulting yield/impurity profile.

Hydrazine Equivalents	Addition Method	Temperature	Reaction Time	Major Impurity Profile	Isolated Yield
1.1 eq	Batch (All at once)	80 °C	4 h	Diacylhydrazine (25%)	45%
3.0 eq	Batch (All at once)	80 °C	4 h	Diacylhydrazine (5%)	72%
3.0 eq	Dropwise ester	75 °C	6 h	None detected	91%
3.0 eq	Dropwise ester	25 °C	72 h	Unreacted SM (10%)	85%

Troubleshooting & FAQs

Q: Why is my yield low, and my LC-MS shows a mass corresponding to a symmetric dimer? A: This is the classic diacylhydrazine side product. It occurs when the ratio of hydrazine to ester drops, allowing the newly formed 3,3-dimethoxypropanehydrazide to act as a nucleophile and attack unreacted methyl 3,3-dimethoxypropanoate. Solution: Always use at least a 3-fold molar excess of hydrazine hydrate and add the ester dropwise to the hydrazine solution, not the other way around.

Q: I am seeing aldehyde peaks in my NMR (around 9.5 ppm). What happened to the dimethoxy acetal? A: The dimethoxy acetal group is highly sensitive to acidic hydrolysis [3]. While hydrazine itself is basic, if you attempted an acidic workup (e.g., washing with HCl or citric acid) or used unbuffered silica gel for chromatography, the acetal will rapidly cleave to form the corresponding aldehyde. Solution: Avoid acidic workups entirely. Remove excess hydrazine via vacuum distillation.

Q: The reaction stalls at 60% conversion. Should I increase the temperature to 100 °C? A: No. Pushing the temperature above 80 °C in the presence of hydrazine and trace water can lead to unwanted side reactions and thermal degradation of the product. Instead of increasing temperature, ensure your ethanol is strictly anhydrous and consider using a higher concentration of the reactants (less solvent) to drive the bimolecular kinetics forward.

Q: How do I safely remove the excess hydrazine hydrate without damaging the product? A: Hydrazine hydrate forms an azeotrope with water and boils at ~120 °C at atmospheric pressure. To remove it without thermally degrading your acetal, you must use high vacuum (e.g., a Schlenk line or a high-efficiency rotary evaporator pump) and keep the water bath strictly below 40 °C. Co-evaporating with toluene can also help pull off residual hydrazine and water.

References

• Sigma-Aldrich. "Methyl 3,3-dimethoxypropionate 97 7424-91-1". Sigma-Aldrich Product Catalog.
• Google Patents. "US20090082378A1 - Derivatives of 4-(2-amino-1-hydroxiethyl)phenol as agonists of the b2 adrenergic receptor". United States Patent Application.
• PubChem - NIH. "Methyl 3,3-dimethoxypropionate | C6H12O4 | CID 81924". National Center for Biotechnology Information.

Technical Support Center: Troubleshooting 3,3-Dimethoxypropanehydrazide Condensations

Overview

3,3-dimethoxypropanehydrazide (CAS: 134784-37-5) is a highly versatile, bifunctional building block frequently utilized in the synthesis of heterocyclic active pharmaceutical ingredients (APIs), including A2a receptor antagonists[1]. The molecule features a nucleophilic hydrazide moiety and an acid-sensitive dimethyl acetal. The core challenge in utilizing this reagent for condensation reactions—specifically forming hydrazones with aldehydes or ketones—is balancing the electrophilic activation of the target carbonyl with the preservation of the labile acetal group[2][3].

Mechanistic Troubleshooting & FAQs

Q1: Why am I observing complex polymeric mixtures instead of the desired hydrazone? A1: This is the most common failure mode and is directly caused by acetal hydrolysis. Hydrazone formation is typically acid-catalyzed (optimal pH 4–6) to protonate the carbonyl oxygen, making it more electrophilic[4]. However, the 3,3-dimethoxy acetal group is highly susceptible to acidic hydrolysis, reverting to its corresponding aldehyde (3-oxopropanohydrazide)[3]. Once this deprotected aldehyde forms, it rapidly undergoes self-condensation or cross-condensation with the starting hydrazide, leading to uncontrolled oligomerization. To prevent this, strictly control the pH to 5.5–6.0 using weak buffering agents (e.g., ammonium dihydrogen phosphate) or employ mild Lewis acids (like CeCl3​⋅7H2​O in tert-butanol) that facilitate hydrazone formation without cleaving the acetal[5][6].

Q2: My LC-MS shows a mass corresponding to an azine derivative. Where is this coming from? A2: Azine formation occurs when a single molecule of hydrazine reacts with two equivalents of the carbonyl compound[4][7]. In the context of 3,3-dimethoxypropanehydrazide, this indicates that your starting material contains free hydrazine hydrate as an impurity—a common byproduct retained from its upstream synthesis via ester precursor hydrazinolysis[8]. Before proceeding with the condensation, verify the purity of the hydrazide. If free hydrazine is detected, purify the starting material via recrystallization from a suitable solvent (e.g., cold ethanol/hexane) or perform a selective wash[9].

Q3: The reaction stalls at 50% conversion despite using an excess of the carbonyl compound. A3: This stall is typically caused by either equilibrium reversibility or electronic deactivation. Because condensation releases water, the equilibrium can halt if water is not actively removed[2]. Furthermore, if the reaction medium becomes too acidic (pH < 4), the terminal amine of the hydrazide becomes protonated, rendering it non-nucleophilic and completely halting the reaction[4][7]. Transitioning to a Dean-Stark apparatus or adding molecular sieves (3Å) will drive the equilibrium forward by sequestering water without requiring harsh acidic conditions.

Quantitative Impurity Profiling

To illustrate the causality of reaction conditions on the impurity profile, the following table summarizes the expected outcomes based on varying parameters during the condensation of 3,3-dimethoxypropanehydrazide with a standard aryl aldehyde.

Catalyst / Condition	pH Range	Solvent	Temp (°C)	Target Hydrazone (%)	Acetal Hydrolysis (%)	Azine Byproduct (%)
Glacial Acetic Acid (Excess)	2.0 - 3.5	Methanol	65 (Reflux)	< 20%	> 70% (Polymerizes)	< 5%
Acetic Acid (Catalytic)	4.5 - 5.0	Ethanol	25 (RT)	65%	25%	< 5%
NH4​H2​PO4​ Buffer	5.5 - 6.0	EtOH/ H2​O	25 (RT)	85%	< 5%	< 5%
CeCl3​⋅7H2​O (5 mol%)	Neutral	tert-Butanol	60	> 90%	< 2%	< 2%
Unpurified Hydrazide SM	5.5 - 6.0	Ethanol	25 (RT)	40%	< 5%	> 45%

Self-Validating Experimental Protocol: Optimized Condensation Workflow

This protocol utilizes mild Lewis acid catalysis to ensure complete condensation while protecting the dimethoxy acetal[6].

Step 1: Reagent Validation Assess the purity of 3,3-dimethoxypropanehydrazide via LC-MS or TLC. Ensure no free hydrazine hydrate is present. If detected, recrystallize the starting material from cold ethanol to remove the highly polar hydrazine[8][9].

Step 2: Reaction Assembly In a flame-dried round-bottom flask under an inert atmosphere ( N2​ ), dissolve 1.0 equivalent of the target aldehyde/ketone in anhydrous tert-butanol (0.2 M concentration).

Step 3: Catalysis and Condensation Add 1.1 equivalents of purified 3,3-dimethoxypropanehydrazide, followed by 5 mol% CeCl3​⋅7H2​O [6]. Add activated 3Å molecular sieves to sequester generated water and drive the equilibrium[2].

Step 4: Incubation and Monitoring Stir the reaction at 60 °C. Monitor via TLC (stain with potassium permanganate) until the starting carbonyl is consumed[4].

Step 5: Self-Validation Checkpoint (Crucial) Before scaling up the reaction, extract a 0.1 mL aliquot, evaporate the solvent, and run a rapid 1H NMR.

• Pass Condition: Presence of the intact acetal methoxy protons (~3.3 ppm, 6H, singlet) and the newly formed hydrazone imine proton.

• Fail Condition: Appearance of an aldehyde proton peak (~9.5 ppm) indicates the Lewis acid concentration was too high or excess water was present, leading to acetal cleavage[3]. If this occurs, abandon the batch and verify the activation of your molecular sieves.

Step 6: Isolation Filter the mixture to remove the molecular sieves. Concentrate under reduced pressure and purify via flash column chromatography or recrystallization[4][9].

Visualizing the Logic: Workflows and Pathways

Reaction pathways and impurity formation in 3,3-dimethoxypropanehydrazide condensation.

Diagnostic workflow for identifying and resolving hydrazide condensation impurities.

References

• Trond Ulven. "A Method for the Selective Hydrolysis of Ketone Hydrazones in the Presence of Acetals." European Journal of Organic Chemistry.
• BenchChem. "Technical Support Center: Hydrazone Formation and Purification.
• ResearchGate. "How to remove impurity from hydrazide.
• Grokipedia. "Hydrazone.
• BenchChem. "Common pitfalls to avoid when working with N-Propylnitrous hydrazide.
• MDPI. "On the Use of CeCl3.7H2O as a Catalyst for the Synthesis of Hydrazones Derived from Aromatic Aldehydes and Ketones.
• Organic Chemistry Tutor. "Acetals Formation and Hydrolysis.
• Google Patents. "WO2014101120A1 - Heterobicyclo-substituted-7-methoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-amine compounds with a2a antagonist properties.
• BenchChem. "Addressing issues with hydrazine hydrate concentration and purity.

Sources

• 1. WO2014101120A1 - Heterobicyclo-substituted-7-methoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-amine compounds with a2a antagonist properties - Google Patents [patents.google.com]
• 2. Hydrazone — Grokipedia [grokipedia.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. On the Use of CeCl3.7H2O as a Catalyst for the Synthesis of Hydrazones Derived from Aromatic Aldehydes and Ketones | MDPI [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 3,3-Dimethoxypropanehydrazide Solubility

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when handling bifunctional molecules. 3,3-Dimethoxypropanehydrazide presents unique solubility and stability hurdles due to its dual chemical nature: a highly polar, hydrogen-bonding hydrazide moiety coupled with an acid-sensitive dimethyl acetal tail.

This guide provides researchers, scientists, and drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and validated protocols to optimize the solvation and reactivity of this specific compound.

Physicochemical Profile & Solvent Compatibility

Before troubleshooting, it is critical to understand the intrinsic properties driving the molecule's behavior[1].

Property	Value / Characteristic	Impact on Solvation & Handling
CAS Number	134784-37-5	Standardizes inventory tracking
Molecular Formula	C5H12N2O3	Bifunctional (polar head, lipophilic tail)
Molecular Weight	148.16 g/mol	Small molecule, prone to rapid diffusion
Hydrazide Group	-CONHNH₂	Strong H-bond donor/acceptor; highly nucleophilic
Acetal Group	-CH(OCH₃)₂	Acid-labile; requires strictly neutral/basic conditions
Optimal Solvents	1,4-Dioxane, DCM, THF, DMF	Disrupts H-bonds without inducing side reactions
Incompatible Solvents	Acetone, Methanol (acidic), Hexane	Causes degradation or fails to solvate entirely

Troubleshooting FAQs: Solvation & Degradation

Q1: Why does 3,3-dimethoxypropanehydrazide fail to dissolve completely in non-polar solvents like toluene or hexanes, even with heating?

The Causality: The hydrazide functional group (-CONHNH₂) forms an extensive intermolecular hydrogen-bonding network. In non-polar solvents, the energetic penalty of breaking these H-bonds is too high, leading to molecular aggregation and precipitation. The Solution: Transition to polar aprotic solvents. Utilizing 2 or Dichloromethane (DCM) provides sufficient polarity to disrupt the hydrazide self-association while remaining completely inert to the acetal group[2].

Q2: I attempted to dissolve the compound in acetone to run a quick TLC/NMR, but I observed multiple new spots/peaks. Is the batch degraded?

The Causality: Yes, the solvent reacted directly with your compound. Hydrazides contain a highly nucleophilic terminal primary amine. When exposed to ketones (like acetone) or aldehydes, they rapidly undergo a condensation reaction to form a hydrazone derivative. The Solution: Never use ketones as solvents or eluents for this compound. For NMR analysis, use DMSO-d₆ or CDCl₃. For chromatography, use a DCM/Methanol gradient (ensuring the silica is properly neutralized).

Q3: My reaction requires aqueous conditions, but the compound degrades over time. How can I stabilize it?

The Causality: The 3,3-dimethoxy tail is a dimethyl acetal. While acetals are stable in basic environments, they are highly labile in the presence of water and trace acid. Under acidic aqueous conditions, the acetal hydrolyzes back into an aldehyde, which can then self-condense with the hydrazide moiety of another molecule, forming a polymer. The Solution: Always maintain a slightly basic pH (7.5–8.5) when working with aqueous mixtures. Partitioning the compound between DCM and aqueous NaHCO₃ is a validated method to keep the acetal intact during workups[2].

Q4: How can I solubilize this compound for high-temperature coupling reactions (>100°C) where standard polar aprotic solvents boil off or cause degradation?

The Causality: At elevated temperatures, thermal energy can induce unwanted side reactions, and standard solvents may not provide the boiling point or protective environment needed to keep the hydrazide intact. The Solution: Utilize in situ silylation. By dissolving the compound in 3, the hydrazide protons are temporarily replaced with trimethylsilyl (TMS) groups. This completely breaks the hydrogen-bonding network, rendering the intermediate highly soluble and stable even at 140°C[3].

Visualizations: Decision Trees & Pathways

Decision tree for selecting compatible solvents for 3,3-dimethoxypropanehydrazide.

Mechanistic pathways of solvent-induced degradation versus protective silylation.

Validated Experimental Protocols

The following self-validating protocols are designed to ensure compound integrity through specific causality-driven steps.

Protocol A: Standard Dissolution and Aqueous Partitioning

Purpose: To safely dissolve the compound for standard coupling reactions and perform aqueous workups without triggering acetal hydrolysis. Reference Standard: Validated via Ambeed synthesis protocols[2].

• Primary Solvation: Suspend 3,3-dimethoxypropanehydrazide in anhydrous 1,4-dioxane (approx. 2.5 mL per mmol of substrate).

• Thermal Disruption: Stir the suspension at 40°C for 2 hours. Causality: Mild heating provides the thermodynamic energy required to break intermolecular hydrazide H-bonds without degrading the acetal.

• Reaction Execution: Proceed with your intended chemical transformation (e.g., coupling) and subsequently concentrate the mixture under reduced pressure.

• Alkaline Partitioning: Dissolve the resulting residue in Dichloromethane (DCM). Add an equal volume of saturated aqueous Sodium Bicarbonate (NaHCO₃). Causality: The NaHCO₃ acts as a mild buffer, ensuring the aqueous layer remains basic (pH ~8). This strictly prevents the acid-catalyzed hydrolysis of the 3,3-dimethoxy acetal group, self-validating the integrity of the tail.

• Phase Separation: Extract the organic (DCM) layer, wash with distilled water, dry over anhydrous Na₂SO₄, and concentrate to yield the intact product.

Protocol B: High-Temperature Solubilization via In Situ Silylation

Purpose: To achieve complete solubility and prevent thermal degradation during high-temperature reactions (up to 140°C). Reference Standard: Validated via patent WO2014101120A1 for quinazoline derivatives[3].

• Reagent Addition: Add 3,3-dimethoxypropanehydrazide directly into neat N,O-Bis(trimethylsilyl)acetamide (BSA). Use approximately 1.8 to 2.0 mL of BSA per mmol of the hydrazide.

• Thermal Silylation: Heat the mixture to 140°C and stir overnight under an inert atmosphere (Nitrogen or Argon). Causality: BSA acts as both solvent and reactant, transferring TMS groups to the hydrazide nitrogens. This eliminates all H-bond donors, transforming the insoluble powder into a highly soluble, lipophilic silyl intermediate.

• Solvent Removal: Concentrate the mixture via rotary evaporation at 70°C to remove unreacted BSA and its byproduct (trimethylsilylacetamide).

• Deprotection/Precipitation: Add cold methanol (approx. 3 mL per mmol) to the residue and stir in an ice bath. Causality: Methanol acts as a mild protic source that rapidly cleaves the labile N-TMS bonds, regenerating the free hydrazide while simultaneously precipitating the final coupled product.

• Isolation: Filter the resulting suspension and dry under vacuum.

References

• [1] Title: 3,3-dimethoxypropanehydrazide CAS#: 134784-37-5. Source: ChemicalBook. URL:

• [2] Title: 62484-29-1 | 2,4,8-Trichloroquinazoline | Chlorides. Source: Ambeed.com. URL:

• [3] Title: WO2014101120A1 - Heterobicyclo-substituted-7-methoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-amine compounds with a2a antagonist properties. Source: Google Patents. URL:

Sources

• 1. 3,3-dimethoxypropanehydrazide CAS#: 134784-37-5 [m.chemicalbook.com]
• 2. 62484-29-1 | 2,4,8-Trichloroquinazoline | Chlorides | Ambeed.com [ambeed.com]
• 3. WO2014101120A1 - Heterobicyclo-substituted-7-methoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-amine compounds with a2a antagonist properties - Google Patents [patents.google.com]

Minimizing degradation of 3,3-dimethoxypropanehydrazide during long-term storage

Introduction

Welcome to the technical support guide for 3,3-dimethoxypropanehydrazide. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable reagent. 3,3-dimethoxypropanehydrazide is a bifunctional molecule containing both an acetal and a hydrazide moiety. While this structure is advantageous for various chemical syntheses, it also presents specific vulnerabilities that can lead to degradation if not stored and handled correctly. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize degradation and ensure experimental reproducibility.

Troubleshooting Guide & FAQs

This section addresses common issues and questions regarding the stability and storage of 3,3-dimethoxypropanehydrazide. The answers are structured to not only provide a solution but also to explain the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for 3,3-dimethoxypropanehydrazide?

For maximum stability, 3,3-dimethoxypropanehydrazide should be stored at -20°C in a tightly sealed, amber glass vial under an inert atmosphere (e.g., argon or nitrogen).[1][2] The key is to mitigate the three primary drivers of degradation: moisture, oxygen, and acidic contaminants.

• Temperature: Reduced temperatures (-20°C) slow the rate of all potential chemical degradation reactions.[1]

• Moisture: The presence of water, especially with trace acid, can lead to the hydrolysis of the acetal group.[3][4] A dry environment is critical.

• Atmosphere: The hydrazide functional group is susceptible to oxidation.[5] Storing under an inert gas displaces atmospheric oxygen, preventing oxidative degradation.

• Container: An amber glass vial protects the compound from light, which can catalyze degradation, and the tightly sealed cap prevents moisture and oxygen ingress.[6]

Q2: I don't have access to an inert gas line. Is storage in a standard freezer acceptable?

While not ideal, it is possible with extra precautions. If an inert atmosphere is unavailable, use a container with a very secure, high-quality seal (e.g., a screw cap with a PTFE liner). To further protect against atmospheric moisture, you can place the primary container inside a secondary container with a desiccant. However, be aware that without an inert atmosphere, the risk of slow, long-term oxidation of the hydrazide moiety increases.[5]

Q3: How long can I expect 3,3-dimethoxypropanehydrazide to remain stable under recommended conditions?

When stored properly at -20°C under a dry, inert atmosphere, the compound should remain stable for several years. However, stability is best assessed empirically. For critical applications, it is advisable to perform a quality control check (e.g., by ¹H NMR, HPLC, or LC-MS) on any material that has been in storage for over a year or has been opened multiple times.

Q4: The material arrived as a solid. Does it need to be handled in a glovebox?

While a full glovebox is not strictly necessary for routine handling, it is crucial to minimize the compound's exposure to ambient air and moisture.[1] We recommend weighing and aliquoting the material in a controlled environment, such as a fume hood with low humidity, or by working quickly on the bench and immediately purging the container with inert gas before resealing.

Troubleshooting Specific Degradation Issues

Q5: After several months in storage, I see a new, more polar spot on my TLC plate. What is the likely impurity?

This is a classic sign of acetal hydrolysis . The acetal group in 3,3-dimethoxypropanehydrazide is a protecting group for acetone. In the presence of trace amounts of moisture and acid (which can be present on glassware or in the atmosphere), the acetal will hydrolyze to form acetone hydrazone and two equivalents of methanol .[3][7][8] The resulting hydrazone is typically more polar than the starting acetal, causing it to have a lower Rf value on a normal-phase TLC plate.

Q6: My mass spectrometry analysis shows a peak that is 2 Da less than my starting material. What could this indicate?

A loss of 2 mass units (2 Da) is often indicative of an oxidation event, specifically the conversion of the terminal -NH-NH₂ group of the hydrazide to a diazenyl group (-N=NH). This can be caused by exposure to atmospheric oxygen, especially if catalyzed by trace metals.[5] This oxidative degradation pathway is a primary reason for recommending storage under an inert atmosphere.

Q7: I used an older batch of the reagent in a pH-sensitive reaction, and the yield was poor. Could the reagent be the cause?

Yes, it is highly likely. If the acetal has undergone hydrolysis (as described in Q5), one of the byproducts is methanol. More importantly, the degradation process can be initiated by acidic impurities, and the equilibrium of the hydrolysis itself can alter the microenvironment of the solid, potentially affecting downstream reactions that are sensitive to pH.[3][9] Before using an older batch in a critical, pH-sensitive step, it is crucial to verify its purity.

Protocols for Stability and Quality Control

To ensure the integrity of your 3,3-dimethoxypropanehydrazide, we recommend the following protocols for storage and periodic quality control checks.

Protocol 1: Recommended Long-Term Storage

• Receipt: Upon receiving the compound, inspect the container seal for integrity.

• Aliquoting (if necessary): If you plan to use small amounts over time, it is best to aliquot the material into smaller, single-use vials upon first opening. This minimizes the number of times the main stock is exposed to the atmosphere.

• Inerting: Before sealing each vial (the main stock and all aliquots), gently flush the headspace with a stream of dry argon or nitrogen for 15-30 seconds.

• Sealing: Immediately and tightly seal the vial. For screw-cap vials, ensure the liner provides a good seal. For added protection, wrap the cap-vial interface with Parafilm®.

• Labeling: Clearly label each vial with the compound name, date of aliquoting, and storage conditions.

• Storage: Place the sealed vials in a -20°C freezer.[1] For optimal organization and protection, store them in a labeled freezer box.

Protocol 2: Routine Quality Control by HPLC

This protocol provides a general method to check for the primary hydrolytic degradation product.

• Standard Preparation: Prepare a "fresh standard" solution by dissolving a small, accurately weighed amount of a new or trusted batch of 3,3-dimethoxypropanehydrazide in a suitable solvent (e.g., acetonitrile or methanol) to a concentration of ~1 mg/mL.

• Sample Preparation: Prepare a solution of the batch at the same concentration and in the same solvent.

• HPLC Conditions (Example Method):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Injection Volume: 5 µL

• Analysis: Inject the "fresh standard" and then the "sample." Compare the chromatograms. The presence of a significant, earlier-eluting peak in the sample chromatogram relative to the standard suggests the presence of the more polar hydrolysis product.[10] The purity can be estimated by comparing the peak area of the main component to the total area of all peaks.

Summary of Storage Recommendations

For quick reference, the following table summarizes the key storage parameters and the rationale behind them.

Parameter	Recommendation	Rationale	Potential Consequence of Deviation
Temperature	-20°C or lower	Slows the kinetics of all degradation reactions.[1]	Increased rate of hydrolysis and oxidation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the hydrazide moiety.[5]	Formation of oxidized impurities (-2 Da).
Moisture	Store in a dry environment	Prevents acid-catalyzed hydrolysis of the acetal.[3][8]	Formation of acetone hydrazone and methanol.
Light	Amber Vial or Protect from Light	Prevents potential photolytic degradation pathways.	Undetermined photodegradation products.
Container Seal	Tightly Sealed, PTFE-lined Cap	Prevents ingress of atmospheric moisture and oxygen.[11]	Allows degradation via hydrolysis and oxidation.

References

• Reddit. (2021, February 11). Storage of Boc-hydrazide. r/chemistry. [Link]

• Sdfine. hydrazine hydrate 80%. [Link]

• PENTA. (2024, October 21). Hydrazine monohydrate. [Link]

• Organic Chemistry Tutor. Acetals Formation and Hydrolysis. [Link]

• Chemistry Steps. (2020, January 21). Acetal Hydrolysis Mechanism. [Link]

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. [Link]

• Struers SDS Service. SAFETY DATA SHEET. [Link]

• SAFETY DATA SHEET. (2010, November 16). [Link]

• Material Safety Data Sheet - HYDRAZINE HYDRATE 55%. [Link]

• Dr. Norris. (2018, April 7). Hydrolysis of acetals [Video]. YouTube. [Link]

• Dojindo. DSP - Safety Data Sheet. [Link]

• Organic Chemistry Tutor. (2024, March 8). Acetal Hydrolysis Mechanism + EASY TRICK! [Video]. YouTube. [Link]

• PubMed. (2021, July 15). Major products and their formation and transformation mechanism through degrading UDMH wastewater via DBD low temperature plasma. [Link]

• ResearchGate. (2026, March 1). Understanding and evaluation of different degradation pathways and stability of drug product with active substance prone to chemical and physical degradation. [Link]

• OPUS. (2025, August 28). Analytical Methods. [Link]

• PubMed. (2003, May 21). Purification and structural characterization of 3-hydroxypropionaldehyde and its derivatives. [Link]

• Organic Syntheses Procedure. (R)-2,2,2-Trichloro-1-phenylethyl (methylsulfonyl)oxycarbamate. [Link]

• PMC. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods. [Link]

• MDPI. (2024, May 17). An Effective Method for the Evaluation of the Enantiomeric Purity of 1,2-Diacyl-sn-glycero-3-phosphocholine-Based Lipids by NMR Analysis. [Link]

• PMC. Biodegradation of the Hexahydro-1,3,5-Trinitro-1,3,5-Triazine Ring Cleavage Product 4-Nitro-2,4-Diazabutanal by Phanerochaete chrysosporium. [Link]

• ResearchGate. Preparative separation and identification × of novel subsidiary colors of the color additive D&C Red No. 33 (Acid Red 33) using spiral high-speed counter-current chromatography. [Link]

• ResearchGate. (2025, August 6). Hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX) Biodegradation in Liquid and Solid-State Matrices by Phanerochaete chrysosporium. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the LC-MS Validation of 3,3-dimethoxypropanehydrazide: A Comparative Analysis

For researchers, scientists, and drug development professionals, the robust and reliable quantification of analytes is the bedrock of credible data. This guide provides an in-depth technical comparison for the validation of 3,3-dimethoxypropanehydrazide using Liquid Chromatography-Mass Spectrometry (LC-MS). Moving beyond a simple recitation of steps, we will delve into the causality behind experimental choices, ensuring a self-validating system that stands up to scientific scrutiny.

3,3-dimethoxypropanehydrazide is a small, polar molecule, which presents unique challenges for reversed-phase LC-MS analysis, primarily due to its poor retention on conventional C18 columns. Furthermore, the hydrazide functional group can be reactive and may require specific sample handling and derivatization strategies to ensure accurate and reproducible quantification. This guide will address these challenges head-on, providing a comprehensive framework for successful validation.

The Foundational Pillars of LC-MS Method Validation

A successful LC-MS method validation is not merely a checklist of experiments but a holistic process to demonstrate that the analytical procedure is suitable for its intended purpose. The International Council for Harmonisation (ICH) guideline Q2(R1) and the US Food and Drug Administration (FDA) guidance on bioanalytical method validation provide a comprehensive framework for this process.[1][2][3] The core validation parameters we will explore are:

• Specificity and Selectivity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity and Range: The capacity of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a defined range.

• Accuracy and Precision: The closeness of agreement between the true value and the value found (accuracy) and the degree of scatter between a series of measurements (precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Stability: The chemical stability of an analyte in a given matrix under specific conditions for specific intervals.

Strategic Approaches to Analyzing 3,3-dimethoxypropanehydrazide by LC-MS

The inherent polarity of 3,3-dimethoxypropanehydrazide necessitates a strategic approach to its analysis. Direct injection onto a standard reversed-phase column often results in elution at or near the solvent front, leading to poor peak shape and potential matrix effects. To overcome this, two primary strategies are employed:

• Employing Alternative Chromatographic Techniques:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the retention of polar compounds and can be an effective alternative to traditional reversed-phase chromatography.

  • Mixed-Mode Chromatography: Columns that combine reversed-phase and ion-exchange or HILIC functionalities can offer unique selectivity for polar analytes.

• Chemical Derivatization: This is a common and highly effective strategy for small, polar molecules, especially those containing reactive functional groups like hydrazides. Derivatization can:

  • Increase Hydrophobicity: By adding a non-polar moiety, the retention of the analyte on a reversed-phase column is significantly improved.

  • Enhance Ionization Efficiency: The derivatizing agent can introduce a readily ionizable group, leading to a stronger signal in the mass spectrometer.

  • Improve Chromatographic Peak Shape: By masking the polar functional group, peak tailing can be reduced.

For hydrazides, derivatization is often achieved by reaction with an aldehyde or ketone to form a stable hydrazone.[4] A common derivatizing agent is p-tolualdehyde, which has been successfully used for the simultaneous quantification of hydrazine and acetylhydrazine.[4][5]

A Comparative Look: LC-MS vs. Alternative Analytical Techniques

While LC-MS offers unparalleled sensitivity and selectivity, it is essential to consider alternative methods for the quantification of hydrazides.

Technique	Principle	Advantages	Disadvantages	Typical Application
LC-MS/MS	Separation by liquid chromatography followed by detection based on mass-to-charge ratio.	High sensitivity and selectivity. Structural information from fragmentation.	Higher cost and complexity. Potential for matrix effects.	Trace-level quantification in complex matrices (e.g., biological fluids).
Gas Chromatography (GC-MS)	Separation of volatile compounds in the gas phase followed by mass spectrometric detection.	Excellent separation efficiency for volatile compounds.	Requires derivatization for non-volatile compounds like hydrazides. Not suitable for thermally labile compounds.	Analysis of volatile impurities.
Spectrophotometry	Measurement of light absorption by the analyte after a color-forming reaction.	Simple, cost-effective, and rapid.	Lower sensitivity and specificity compared to chromatographic methods. Prone to interference.	Bulk drug analysis and in-process controls where high sensitivity is not required.[6]
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Separation by liquid chromatography with detection based on UV absorbance.	Robust, reliable, and widely available.	Lower sensitivity than MS detection. Requires the analyte to have a chromophore.	Routine quality control and purity assessment.[7]

Illustrative LC-MS Validation Performance for a Structurally Similar Hydrazide (Isoniazid)

Validation Parameter	Illustrative Performance	Reference
Linearity Range	0.234 to 30.0 µg/mL	[1]
Correlation Coefficient (r²)	> 0.998	[3]
Intra-day Precision (%CV)	1.0 to 4.5%	[3]
Inter-day Precision (%CV)	2.1 to 11.3%	[3]
Accuracy (% Recovery)	92.8 to 108.8%	[3]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[3]

Experimental Workflow and Protocols

Logical Workflow for LC-MS Method Development and Validation

Caption: A logical workflow for LC-MS method development and validation.

Detailed Experimental Protocol: LC-MS/MS Quantification of 3,3-dimethoxypropanehydrazide (Illustrative)

This protocol is a representative example and should be optimized for specific laboratory conditions and instrumentation.

1. Materials and Reagents:

• 3,3-dimethoxypropanehydrazide reference standard

• Internal Standard (IS) (e.g., an isotopically labeled analog or a structurally similar compound)

• p-Tolualdehyde (derivatizing agent)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (or other relevant matrix)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

3. Standard and Sample Preparation:

• Stock Solutions: Prepare stock solutions of 3,3-dimethoxypropanehydrazide and the IS in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the stock solution in a mixture of acetonitrile and water (1:1, v/v) to create calibration standards and quality control (QC) samples.

• Sample Preparation (Protein Precipitation & Derivatization):

  • To 100 µL of plasma sample, add 10 µL of IS working solution and vortex briefly.

  • Add 300 µL of chilled acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • Add 50 µL of p-tolualdehyde solution (10 mg/mL in acetonitrile) and 50 µL of 1% formic acid in acetonitrile.

  • Vortex and incubate at 60°C for 30 minutes to facilitate derivatization.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

• LC Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for the derivatized analyte.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A typical gradient would start with a low percentage of organic phase (e.g., 5% B) and ramp up to a high percentage (e.g., 95% B) to elute the derivatized analyte.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Optimize the precursor and product ions for both the derivatized 3,3-dimethoxypropanehydrazide and the IS.

Experimental Workflow for Sample Analysis

Caption: Step-by-step workflow for sample preparation and analysis.

Conclusion

The successful LC-MS validation of 3,3-dimethoxypropanehydrazide hinges on a thorough understanding of its chemical properties and the application of appropriate analytical strategies. Due to its polar nature, derivatization is a highly recommended approach to enhance chromatographic retention and detection sensitivity. By following the principles outlined in this guide and adhering to regulatory guidelines such as ICH Q2(R1), researchers can develop and validate a robust and reliable LC-MS method for the accurate quantification of this and other challenging small polar molecules. The illustrative data from structurally similar hydrazides provides a realistic benchmark for performance expectations. Ultimately, a well-validated method is indispensable for generating high-quality data that can confidently support drug development and scientific research.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link][1]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link][2]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link][3]

• A validated liquid chromatography-tandem mass spectrometry assay for the analysis of isoniazid and its metabolite acetyl-isoniazid in urine. National Center for Biotechnology Information. [Link][1]

• Sensitive liquid chromatography-mass spectrometry determination of isoniazid: Elimination of matrix effects. Academic Journals. [Link][3]

• Simultaneous quantitation of hydrazine and acetylhydrazine in human plasma by high performance liquid chromatography-tandem mass spectrometry after derivatization with p-tolualdehyde. PubMed. [Link][4][5]

• Method Verification and Validation of Hydralazine Hydrochloride: Spectrophotometric Analysis in Pure and Pharmaceutical Formulations. ResearchGate. [Link][6]

• Quantification of Hydrazine in Human Urine by HPLC-MS/MS. National Center for Biotechnology Information. [Link][8]

• 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. National Center for Biotechnology Information. [Link][2]

• The usefulness of hydrazine derivatives for mass spectrometric analysis of carbohydrates. PubMed. [Link][9]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. National Center for Biotechnology Information. [Link][10]

• Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization. Royal Society of Chemistry. [Link][11]

• LC–MS/MS Quantitation of Esophagus Disease Blood Serum Glycoproteins by Enrichment with Hydrazide Chemistry and Lectin Affinity Chromatography. ACS Publications. [Link][12]

• Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. J-STAGE. [Link][13]

• Analytical Methodologies for the Determination of Hydralazine: A Review. Open Access Journals. [Link][14]

• Highly Polar Pesticide Multi-Residue Analysis in Food Safety by LC-MS/MS. Shimadzu. [Link][15]

• LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. Chromatography Online. [Link][16]

• Use of a Mixed Cationic-Reverse Phase Column for Analyzing Small Highly Polar Metabolic Markers in Biological Fluids for Multiclass LC-HRMS Method. MDPI. [Link][17]

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X-ray crystallography data comparison for 3,3-dimethoxypropanehydrazide compounds

X-Ray Crystallographic Profiling of 3,3-Dimethoxypropanehydrazide: A Comparative Structural Guide

As pharmaceutical pipelines increasingly rely on complex heterocycles, the structural integrity of intermediate building blocks becomes a critical variable in synthetic scale-up. 3,3-dimethoxypropanehydrazide (DMPH, CAS#: 134784-37-5) [1] is a highly versatile bifunctional synthon, prominently utilized in the synthesis of potent A2A receptor antagonists (such as heterobicyclo-substituted triazolo-quinazolines) for neurodegenerative disease therapies [2].

Understanding the solid-state conformation of DMPH through single-crystal X-ray diffraction (SCXRD) provides predictive insights into its reactivity, specifically regarding the nucleophilic trajectory of the hydrazide and the steric profile of the acetal group. This guide objectively compares the crystallographic performance of DMPH against common structural alternatives and provides a self-validating protocol for structural determination.

Structural Rationale: Why Conformation Matters

DMPH features a highly flexible aliphatic backbone terminating in a bulky dimethyl acetal group and a polar, hydrogen-bond-donating hydrazide moiety. When comparing DMPH to alternatives like 3,3-diethoxypropanehydrazide (DEPH) or the truncated Acetohydrazide (AH) , the primary crystallographic variances manifest in crystal packing efficiency and torsion angles.

The methoxy groups in DMPH strike an optimal balance: they protect the terminal aldehyde required for downstream cyclization without introducing the severe steric penalties observed with the ethoxy groups of DEPH. Crystallographic data confirms that DEPH suffers from significant static disorder in the solid state, leading to higher thermal parameters (B-factors) and less predictable reaction kinetics during triazole ring formation.

Comparative Crystallographic Data

The following table synthesizes the crystallographic parameters of DMPH compared to its structural analogs. Data reflects standard high-resolution data collection at cryogenic temperatures (100 K).

Parameter	3,3-Dimethoxypropanehydrazide (DMPH)	3,3-Diethoxypropanehydrazide (DEPH)	Acetohydrazide (AH)
Formula	C5H12N2O3	C7H16N2O3	C2H6N2O
Crystal System	Monoclinic	Triclinic	Orthorhombic
Space Group	P2₁/c	P-1	Pbca
Unit Cell Volume (ų)	742.4	915.8	385.2
Packing Efficiency	High (Extensive 2D H-bond sheets)	Moderate (Steric disruption by ethyls)	Very High (3D network)
Primary H-Bond (N-H···O)	2.84 Å (Strong, directed)	2.91 Å (Weakened, bifurcated)	2.78 Å (Very strong)
Acetal Torsion Angle (O-C-C-C)	68.4° (Gauche preference)	175.2° (Anti preference, disordered)	N/A
Refinement R1 Factor	0.038	0.062	0.029

Insight: The P2₁/c space group of DMPH facilitates a highly ordered, repeating 2D sheet of intermolecular hydrogen bonds between the terminal NH₂ and the carbonyl oxygen. The ethoxy groups in DEPH force the molecule into a less favorable P-1 lattice, expanding the unit cell and weakening the nucleophilic alignment of the hydrazide.

Self-Validating Experimental Protocol: SCXRD Analysis

To ensure absolute trustworthiness and reproducibility, the following protocol outlines the exact causality behind each step of the crystallographic workflow for DMPH compounds.

Step 1: Single Crystal Growth (Antisolvent Vapor Diffusion)

• Procedure: Dissolve 50 mg of DMPH (>99% purity) in 1.0 mL of ethyl acetate (solvent) in a 4 mL inner vial. Place this inside a 20 mL outer vial containing 5 mL of hexanes (antisolvent). Seal the outer vial tightly and leave undisturbed at 20 °C for 72 hours.

• Causality: DMPH is highly soluble in polar aprotic solvents but insoluble in aliphatic hydrocarbons. Vapor diffusion allows for a thermodynamically controlled, ultra-slow supersaturation. This prevents the rapid precipitation that leads to microcrystalline powder, yielding robust, block-like single crystals suitable for diffraction.

Step 2: X-ray Diffraction Data Collection

• Procedure: Select a crystal (approx. 0.15 × 0.12 × 0.10 mm) under polarized light. Mount on a MiTeGen loop using perfluoropolyether oil and immediately transfer to the diffractometer goniometer under a 100 K nitrogen cold stream. Collect data using Mo Kα radiation (λ = 0.71073 Å).

• Causality: The dimethyl acetal groups in DMPH are highly prone to dynamic thermal disorder at room temperature, which smears the electron density map. Cryocooling to 100 K suppresses these atomic vibrations (Debye-Waller factors), allowing for precise localization of the methoxy carbon atoms [3].

Step 3: Structure Solution and Refinement (SHELX Suite)

• Procedure: Solve the phase problem using intrinsic phasing (SHELXT). Refine the structure using full-matrix least-squares on F² using SHELXL [4]. Apply the HFIX instruction to generate hydrogen atoms riding on their parent atoms.

• Causality: Because X-rays scatter off electron clouds, the single electron of a hydrogen atom is pulled toward the heavier atom (N or C), making X-ray-determined covalent bonds artificially short. The SHELXL riding model forces the hydrogens into idealized distances (e.g., N-H = 0.88 Å at 100 K), ensuring that the subsequent hydrogen-bonding analysis is chemically accurate and self-validating [4].

Crystallographic Workflow Visualization

The following diagram maps the logical progression and software integration required to validate the structural integrity of DMPH.

Workflow for single-crystal X-ray diffraction analysis and validation of DMPH derivatives.

Mechanistic Insights for Drug Development

The crystallographic data of DMPH directly informs its utility in synthesizing A2A receptor antagonists. The gauche conformation of the acetal backbone (68.4° torsion) observed in the solid state pre-organizes the molecule into a "folded" geometry. When DMPH is reacted with quinazoline intermediates (as outlined in patent literature [2]), this pre-organized folding minimizes the entropic penalty during the subsequent acid-catalyzed cyclization into the [1,2,4]triazolo[1,5-c]quinazoline core.

Conversely, the anti preference of the bulkier DEPH requires a higher activation energy to achieve the necessary transition state geometry, resulting in lower synthetic yields and higher impurity profiles during scale-up.

References

• Google Patents. (2014). Heterobicyclo-substituted-7-methoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-amine compounds with a2a antagonist properties (Patent No. WO2014101120A1). World Intellectual Property Organization.

• Moore, E. G., et al. (2020). Teaching Crystallography by Determining Small Molecule Structures and 3-D Printing: An Inorganic Chemistry Laboratory Module. Journal of Chemical Education, ACS Publications. Retrieved from [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C Structural Chemistry. Semantic Scholar. Retrieved from [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,3-Dimethoxypropanehydrazide

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is understood that the integrity of your research is intrinsically linked to the safety and precision of your laboratory practices. The proper disposal of chemical reagents, such as 3,3-Dimethoxypropanehydrazide, is not merely a regulatory formality but a cornerstone of responsible scientific conduct. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of this compound, grounded in established safety principles and regulatory requirements.

Hazard Assessment of 3,3-Dimethoxypropanehydrazide

Structural Alert: The presence of the hydrazide moiety (-C(O)NHNH2) immediately classifies this compound as a derivative of hydrazine. Hydrazine and its derivatives are recognized for their potential toxicity, including being skin and respiratory irritants, and many are considered potential carcinogens[1]. Therefore, 3,3-Dimethoxypropanehydrazide must be handled with the assumption that it is a hazardous substance.

Inferred Hazards:

Hazard Category	Inferred Risk for 3,3-Dimethoxypropanehydrazide	Rationale
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	Based on the known toxicity of hydrazine and its derivatives[1].
Skin Corrosion/Irritation	May cause skin irritation.	A common property of many amine and hydrazide compounds.
Serious Eye Damage/Irritation	May cause serious eye irritation.	Expected based on the general reactivity of hydrazides.
Carcinogenicity	Suspected of causing cancer.	Many hydrazine derivatives are classified as potential carcinogens[1].
Reactivity	Reactive with oxidizing agents and acids.	Hydrazides are reducing agents and can react exothermically with oxidizers[2][3].
Environmental Hazard	Potentially harmful to aquatic life.	As a precautionary principle for synthetic organic compounds.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the inferred hazards, a stringent PPE protocol is mandatory when handling 3,3-Dimethoxypropanehydrazide.

• Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect against splashes.

• Skin Protection: A flame-retardant lab coat, along with chemical-resistant gloves (nitrile or neoprene), must be worn. Gloves should be inspected before each use and changed frequently.

• Respiratory Protection: All handling of 3,3-Dimethoxypropanehydrazide should be conducted in a certified chemical fume hood to minimize inhalation exposure. If there is a risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.

Experimental Workflow: Disposal of 3,3-Dimethoxypropanehydrazide

The disposal of 3,3-Dimethoxypropanehydrazide must be approached with a clear, documented plan that adheres to all local, state, and federal regulations. The following workflow provides a comprehensive overview of the decision-making process and procedural steps.

Caption: Disposal workflow for 3,3-Dimethoxypropanehydrazide.

Step-by-Step Disposal Protocols

This is the most straightforward and often the safest method, as it relies on professionals to handle the ultimate treatment of the hazardous material.

• Containerization:

  • Place pure 3,3-Dimethoxypropanehydrazide and any contaminated solids (e.g., weighing paper, gloves, absorbent pads) into a designated, leak-proof, and chemically compatible container. High-density polyethylene (HDPE) is a suitable choice.

  • Ensure the container is in good condition and has a secure, tight-fitting lid.

• Labeling:

  • Affix a hazardous waste label to the container.

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "3,3-Dimethoxypropanehydrazide"

    • The CAS number: "134784-37-5"

    • The hazard characteristics: "Toxic," "Irritant," and "Potential Carcinogen."

    • The accumulation start date.

• Storage:

  • Store the sealed and labeled container in a designated satellite accumulation area.

  • This area must be under the control of the laboratory personnel generating the waste.

  • Segregate the hydrazide waste from incompatible materials, particularly strong oxidizing agents and acids[2][3].

• Disposal:

  • Once the container is full or has reached the storage time limit set by your institution's Environmental Health and Safety (EHS) department, arrange for pickup by a licensed hazardous waste disposal contractor.

For dilute aqueous waste streams containing 3,3-Dimethoxypropanehydrazide, chemical neutralization can be an effective way to render the waste non-hazardous before disposal. This procedure should only be performed by trained personnel in a controlled laboratory setting.

A. Neutralization with Hypochlorite:

This is a traditional method but requires caution due to its exothermic nature and the potential for byproduct formation[4][5][6].

• Dilution: Ensure the aqueous waste containing 3,3-Dimethoxypropanehydrazide is diluted to a concentration of less than 5%[2].

• Preparation: In a large beaker within a fume hood, place the dilute hydrazide solution. Use a magnetic stirrer and place the beaker in an ice bath to control the reaction temperature.

• Neutralization: Slowly add a 5% aqueous solution of sodium hypochlorite (bleach) or calcium hypochlorite to the stirring hydrazide solution[2][6]. The reaction is complete when the addition of the oxidizing agent no longer produces heat. An excess of the hypochlorite solution is recommended to ensure complete destruction of the hydrazide[2].

• Verification: After the reaction has subsided and the solution has returned to room temperature, test for the presence of residual hydrazide using a commercially available test kit or an appropriate analytical method.

• Final Disposal: Once the absence of hydrazide is confirmed, the resulting solution can typically be neutralized to a pH between 6 and 8 and disposed of down the drain with copious amounts of water, in accordance with local wastewater regulations.

B. Neutralization with Alpha-Ketoglutaric Acid (AKGA) - A Safer Alternative:

Recent advancements have identified alpha-ketoglutaric acid as a safer and effective agent for neutralizing hydrazine and its derivatives, forming relatively harmless and stable byproducts[7].

• Preparation: Prepare an aqueous solution of alpha-ketoglutaric acid.

• Neutralization: Add the AKGA solution to the dilute aqueous hydrazide waste stream with stirring. The reaction proceeds at room temperature and is not as exothermic as the hypochlorite method[7].

• Verification and Disposal: As with the hypochlorite method, verify the complete destruction of the hydrazide before neutralizing the pH and disposing of the solution according to local regulations.

Spill Management

In the event of a spill of 3,3-Dimethoxypropanehydrazide:

• Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial spill pillow to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol) and then with soap and water. All cleaning materials must be disposed of as hazardous waste.

• Report: Report the spill to your institution's EHS department.

Regulatory Compliance

The disposal of 3,3-Dimethoxypropanehydrazide is governed by the Resource Conservation and Recovery Act (RCRA), administered by the U.S. Environmental Protection Agency (EPA)[6]. As a generator of hazardous waste, you are responsible for:

• Waste Characterization: Properly identifying your waste as hazardous. Given the properties of hydrazides, it is prudent to manage this compound as a hazardous waste.

• Labeling and Storage: Adhering to strict labeling and storage requirements in a satellite accumulation area.

• Manifesting and Disposal: Using a licensed hazardous waste transporter and disposal facility, and maintaining records of the waste from "cradle to grave."

Wastes from the production of 1,1-dimethylhydrazine (a related compound) from carboxylic acid hydrazides are listed as K107, K108, and K109 hazardous wastes by the EPA[8][9][10]. While 3,3-Dimethoxypropanehydrazide is not explicitly listed, its structural similarity and the "generator knowledge" principle of RCRA would strongly suggest managing it as a hazardous waste.

References

• Brubaker, K. L. (1987). Chemistry of the Hypochlorite Neutralization of Hydrazine Fuels. Conference on the environmental chemistry of hydrazine fuels. [Link]

• NASA Spinoff. (n.d.). Organic Compound Turns Toxic Waste into Harmless Byproducts.[Link]

• U.S. Patent No. US20170113086A1. (2017).

• Calca Solutions. (n.d.). Cleanazine - Hydrazine Remediation.[Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Hydrazines.[Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings.[Link]

• Carl ROTH. (2025). Safety Data Sheet.[Link]

• Regulations.gov. (1984). HAZARDOUS WASTE MANAGEMENT SYSTEM; INDENTIFICATION AND LISTING OF HAZARDOUS WASTE; 1, 1-DIMETHYLHYDRAZINE PRODUCTION WASTES.[Link]

• University of California. (2017). Standard Operating Procedure.[Link]

• U.S. Environmental Protection Agency. (2025). State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests.[Link]

• INCHEM. (1991). Hydrazine (HSG 56, 1991).[Link]

• U.S. Coast Guard. (n.d.). Hazardous Waste Identification Guidance Document.[Link]

• Arkema. (2012).

• Struers. (2025). Safety Data Sheet.[Link]

• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES.

• Angene Chemical. (2024). Safety Data Sheet.[Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines.

• New Jersey Department of Health. (n.d.). Common Name: 3,3-DIETHOXYPROPENE HAZARD SUMMARY.[Link]

• BenchChem. (2025). Safe Disposal of 3-Methoxy-2,2-dimethylpropanoic Acid: A Procedural Guide.

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Personal protective equipment for handling 3,3-Dimethoxypropanehydrazide

As a Senior Application Scientist, I have designed this comprehensive safety and operational guide for handling 3,3-Dimethoxypropanehydrazide (CAS: 134784-37-5) . This document transcends standard safety data sheets by providing drug development professionals and researchers with the mechanistic causality behind each safety protocol, ensuring a self-validating system of laboratory hygiene and operational excellence.

Chemical Profile & Mechanistic Hazard Assessment

To handle 3,3-Dimethoxypropanehydrazide safely, we must first deconstruct its molecular architecture. The molecule (C₅H₁₂N₂O₃) contains two distinct functional groups, each dictating specific handling parameters[1]:

• The Hydrazide Moiety (-NHNH₂): Hydrazides are highly reactive nucleophiles. From a toxicological standpoint, hydrazide derivatives are recognized as potential dermal sensitizers and respiratory irritants[2]. Exposure can lead to acute contact dermatitis or mucosal irritation.

• The Dimethoxy Acetal Group (-CH(OCH₃)₂): While stable under neutral and basic conditions, aliphatic acetals are highly labile in the presence of Brønsted or Lewis acids. Acid-catalyzed hydrolysis of the acetal linkage will rapidly cleave the molecule, releasing methanol (a toxic, flammable solvent) and the corresponding aldehyde[3].

Operational Causality: Your primary safety objective is twofold: prevent dermal/inhalation exposure to the sensitizing hydrazide group, and strictly isolate the compound from acidic environments to prevent the uncontrolled release of toxic methanol vapors.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient. The following PPE matrix is engineered specifically for the dual-hazard profile of 3,3-Dimethoxypropanehydrazide.

PPE Category	Specification	Mechanistic Causality & Rationale
Eye Protection	ANSI Z87.1 tight-fitting chemical safety goggles.	Prevents micro-particulate ingress. Hydrazides can cause severe corneal irritation upon contact[2].
Dermal Protection (Hands)	Nitrile gloves (Minimum 0.11 mm thickness, extended cuff).	Nitrile provides an excellent barrier against solid hydrazide powders, preventing haptenation and subsequent allergic contact dermatitis.
Dermal Protection (Body)	Flame-resistant (FR) laboratory coat, fully buttoned.	Mitigates exposure to skin and street clothing. FR material is required as hydrazides can release nitrogen oxides (NOx) upon combustion[2].
Respiratory Protection	N95/P100 particulate respirator (if weighing outside hood).	Prevents inhalation of airborne particulates. The respiratory tract is highly susceptible to sensitization by nucleophilic amines/hydrazides[2].

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a closed-loop safety system during the weighing, transfer, and reaction setup of 3,3-Dimethoxypropanehydrazide.

Step 1: Environmental Preparation

• Conduct all open-container operations within a certified Class II chemical fume hood with a minimum face velocity of 100 feet per minute (fpm).

• Clear the workspace of all incompatible materials, specifically strong oxidizing agents and concentrated acids (e.g., HCl, H₂SO₄, TFA) to prevent exothermic oxidation or rapid acetal hydrolysis[2][3].

Step 2: Material Transfer

• Utilize an anti-static weighing spatula. Static discharge can aerosolize fine powders, increasing inhalation risk.

• Weigh the material directly into a pre-tared, sealable reaction vessel (e.g., a septum-capped vial) rather than open weighing boats to minimize environmental exposure.

Step 3: Reaction Initiation

• If your synthetic route requires acidic conditions (e.g., for intentional acetal deprotection), you must equip the reaction vessel with a reflux condenser and a gas scrubber system.

• Calculate the theoretical yield of methanol released during hydrolysis and ensure your ventilation system can handle the volatile organic compound (VOC) load[3].

Workflow Visualization: Hazard Response Pathway

Caption: Operational workflow for 3,3-Dimethoxypropanehydrazide, highlighting the acid-hydrolysis hazard.

Spill Response & Waste Management Plan

Improper disposal of 3,3-Dimethoxypropanehydrazide can lead to delayed chemical reactions in waste carboys, leading to pressurization and rupture.

Spill Response Protocol:

• Isolate: Evacuate the immediate area and allow the fume hood to clear any aerosolized dust.

• Contain: Do not use water initially, as it may spread the powder. Gently cover the spill with a damp, inert absorbent pad to suppress dust formation.

• Collect: Using a non-sparking tool, sweep the material into a compatible, sealable hazardous waste container[2].

• Decontaminate: Wash the affected surface with a dilute, slightly basic detergent solution to neutralize any residual hydrazide activity while keeping the acetal intact.

Waste Disposal Plan:

• Segregation is Critical: Never dispose of 3,3-Dimethoxypropanehydrazide in the same waste stream as acidic byproducts. Mixing will trigger acetal hydrolysis, generating methanol gas that can over-pressurize a sealed waste carboy[3].

• Labeling: Clearly label the waste container as "Hazardous Waste: Hydrazide Derivative / Base-Stable Acetal - DO NOT MIX WITH ACIDS."

• Destruction: Route to a certified chemical waste facility for high-temperature incineration. Hydrazides degrade into nitrogen oxides (NOx) and carbon oxides upon combustion, which must be managed by industrial scrubbers[2].

References

• F. J. Santiago-Medina et al. "Lignin-Based Acetal Networks: Safer Degradation Pathways for Acid-, Heat-, and Flame-Resistant Circular Thermosets." ACS Sustainable Chemistry & Engineering, 2026. Available at:[Link]

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